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Competitive Landscape & Mechanism Comparison

The table below summarizes how Taplucainium compares to other mechanisms in development for
Refractory Chronic Cough (RCC).

Therapeutic Agent /
Class

Mechanism of Action

Key Differentiator /
Proposed Advantage

Development Status
(as of mid-2024)

Taplucainium (NOC-
110)

P2X3 Antagonists

TRP Channel
Modulators

Novel, charged sodium
channel blocker; silences
activated nociceptors [1].

Antagonists of P2X3
receptors, which are
activated by ATP [2].

Antagonists of TRPV1 or
TRPA1 channels
(activated by chemical
irritants) [3].

Broader approach: works
downstream of multiple
large-pore channels
(P2X, TRPV, TRPA) [1].

Targeted approach:
specifically blocks one
key pathway (ATP-
mediated cough) [2].

Targeted approach:
blocks specific irritant-
sensing pathways [3].

Phase 2b (ASPIRE
trial); first patient
dosed in H2 2024 [1].

Gefapixant licensed in
EU, Japan,
Switzerland; others in
development [2].

In clinical
development [3].

© 2026 Smolecule. All rights reserved.

Tech Support


https://www.smolecule.com/products/s12865047?utm_src=pdf-body
https://www.smolecule.com/products/s12865047?utm_src=pdf-interest
https://www.businesswire.com/news/home/20240715222816/en/Nocion-Therapeutics-Presents-Data-on-Preclinical-and-Clinical-Development-of-Taplucainium-a-Novel-Charged-Sodium-Channel-Blocker-as-a-potential-treatment-for-Chronic-Cough-at-the-13th-London-International-Cough-Symposium
https://www.businesswire.com/news/home/20240715222816/en/Nocion-Therapeutics-Presents-Data-on-Preclinical-and-Clinical-Development-of-Taplucainium-a-Novel-Charged-Sodium-Channel-Blocker-as-a-potential-treatment-for-Chronic-Cough-at-the-13th-London-International-Cough-Symposium
https://www.businesswire.com/news/home/20240715222816/en/Nocion-Therapeutics-Presents-Data-on-Preclinical-and-Clinical-Development-of-Taplucainium-a-Novel-Charged-Sodium-Channel-Blocker-as-a-potential-treatment-for-Chronic-Cough-at-the-13th-London-International-Cough-Symposium
https://pmc.ncbi.nlm.nih.gov/articles/PMC10896934/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10896934/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10896934/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7983941/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7983941/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7983941/
https://www.smolecule.com/products/s12865047?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Therapeutic Agent / . . Key Differentiator / Development Status
Mechanism of Action )

Class Proposed Advantage (as of mid-2024)

Neuromodulators Central neuromodulators;  Repurposed drugs; used  Standard off-label

(e.g., Gabapentin) mechanism in cough is off-label due to lack of care; recommended in
not fully defined [2]. approved alternatives guidelines [2].

[2].

Taplucainium's Mechanism & Experimental Insight

Detailed Mechanism of Action: Taplucainium is a first-in-class "nocion," a charged sodium channel blocker

formulated for inhalation [1]. Its unique properties are key to its proposed selective action:

¢ Inactive Extracellularly: The molecule is permanently charged and does not passively cross nerve
cell membranes. This minimizes off-target effects on resting neurons and systemic exposure [1].

e Selective Access via "Large Pore" Channels: It only enters nociceptors (sensory nerves) that are
actively firing and inflamed, gaining access through pathologically opened large-pore channels such
as P2X3, TRPV1, and TRPAL [1].

¢ Blocking the Signal: Once inside the neuron, taplucainium blocks voltage-gated sodium channels
(Nav). This prevents the generation of action potentials, effectively "silencing" the hyperactive nerves
responsible for the pathological cough reflex [1].

The following diagram illustrates this targeted mechanism.
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Experimental & Clinical Protocol Overview

Preclinical Evidence: In preclinical models, taplucainium demonstrated complete inhibition of the cough
response, which supported its advancement to clinical trials [1]. The company also reports a favorable safety

profile from early-stage clinical studies [1].

Phase 2b Clinical Trial (ASPIRE) Design: The ongoing ASPIRE trial is designed to generate the robust,

quantitative data required for objective comparison.

e Design: Randomized, double-blind, placebo-controlled [1].

e Population: ~240 adults with refractory or unexplained chronic cough [1].

¢ Intervention: Taplucainium Inhalation Powder (NOC-110) once daily versus placebo [1].

e Primary Endpoints: The trial will evaluate efficacy, safety, and tolerability [1]. Efficacy in chronic
cough trials is typically measured by a reduction in objective 24-hour cough frequency (measured by
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a CE-marked cough monitor) and patient-reported outcomes (e.g., cough severity diaries, quality of
life questionnaires) [2].

Key Differentiators & Future Outlook

Taplucainium's primary differentiator is its broad, downstream mechanism. While other investigational
therapies target individual receptors (e.g., P2X3 or TRPA1), taplucainium is designed to inhibit the cough
signal regardless of which upstream "large-pore" channel is activated in a given patient [1]. This could

potentially translate to efficacy in a broader patient population or in various cough indications.

The global chronic refractory cough market is significant, valued at US$9.4 billion in 2023, and is expected

to grow, underscoring the high unmet medical need and commercial interest in this space [4].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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